2-(1-(tert-butyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-cyclohexylacetamide

• IUPAC Name: 2-(1-tert-butyl-4-methyl-7-oxopyrazolo[3,4-d]pyridazin-6-yl)-N-cyclohexylacetamide
• InChI: InChI=1S/C18H27N5O2/c1-12-14-10-19-23(18(2,3)4)16(14)17(25)22(21-12)11-15(24)20-13-8-6-5-7-9-13/h10,13H,5-9,11H2,1-4H3,(H,20,24)
• InChI Key: WDSXEZSRAZALCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C2=C1C=NN2C(C)(C)C)CC(=O)NC3CCCCC3
• Molecular Formula: C18H27N5O2
• Molecular Weight: 345.4 g/mol

Description

Molecular Structure Analysis

The InChI code for a similar compound, 1-tert-butyl-4-methyl-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one, is 1S/C10H14N4O/c1-6-7-5-11-14(10(2,3)4)8(7)9(15)13-12-6/h5,12H,1H2,2-4H3,(H,13,15). This provides some insight into the molecular structure, but it may not be exactly the same as the compound you’re asking about.

Scientific Research Applications

Antitumor Potential

Research into similar structures to 2-(1-(tert-butyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-cyclohexylacetamide demonstrates potential antitumor activity. The synthesis of novel 1,2,5-trisubstituted benzimidazoles, including compounds with structural similarities, has shown significant activity against various human tumor cell lines, highlighting their potential as antitumor agents. These compounds exhibited the highest activity in panels of Non-Small Cell Lung Cancer, Melanoma, and Leukemia, showcasing their promising therapeutic applications (Abonía et al., 2011).

Inhibitory Effects on Enzymes

Compounds structurally related to this compound have been synthesized as acetyl-CoA carboxylase inhibitors, showcasing the potential for metabolic regulation. The synthesis involved a streamlined process, resulting in inhibitors that could have significant implications for treating metabolic diseases by targeting enzyme activity crucial for lipid biosynthesis (Huard et al., 2012).

Antioxidant and Antimicrobial Applications

Research on pyrazole-acetamide derivatives, closely related to the chemical structure , has revealed their antioxidant and antimicrobial activities. Two coordination complexes constructed from pyrazole-acetamide derivatives exhibited significant antioxidant activity, as determined by various in vitro methods. Furthermore, these complexes demonstrated antimicrobial potential, suggesting their utility in pharmaceutical applications aimed at combating oxidative stress and infections (Chkirate et al., 2019).

Synthesis and Evaluation as Antimicrobial Agents

Novel heterocyclic compounds containing a sulfonamido moiety, derived from a similar chemical framework, have shown promising antibacterial activity. The synthesis of these compounds aimed at creating new antimicrobial agents, with several displaying high activity levels. This research underscores the potential for developing new therapeutics based on the structure of interest to combat bacterial infections (Azab et al., 2013).